Cas no 120715-49-3 (4,5-Dichloro-3-methoxythiophene-2-carboxylic acid)

• Product Name: 4,5-Dichloro-3-methoxythiophene-2-carboxylic acid
• CAS No: 120715-49-3
• MF: C₆H₄Cl₂O₃S
• MW: 227.065158843994
• MDL: MFCD26129600
• CID: 3043098
• PubChem ID: 85592748
• Update Time: 2025-08-05

4,5-Dichloro-3-methoxythiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-3-methoxythiophene-2-carboxylic acid
• 4,5-Dichloro-3-methoxy-thiophene-2-carboxylic acid
• AK524077
• 2-Thiophenecarboxylic acid, 4,5-dichloro-3-methoxy-
• 120715-49-3
• CS-0150619
• Z1813196625
• AKOS027449498
• MFCD26129600
• 4,5-Dichloro-3-methoxythiophene-2-carboxylicacid
• C71716
• DS-19092
• 4,5-Dichloro-3-methoxy-2-thiophenecarboxylic acid
• DTXSID901232956
• EN300-1086661
• VEA71549

• MDL： MFCD26129600
• Inchi： 1S/C6H4Cl2O3S/c1-11-3-2(7)5(8)12-4(3)6(9)10/h1H3,(H,9,10)
• InChI Key： GSUFOPYPKUVCQB-UHFFFAOYSA-N
• SMILES： ClC1=C(SC(C(=O)O)=C1OC)Cl

Computed Properties

• Exact Mass: 225.9258205g/mol
• Monoisotopic Mass: 225.9258205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8
• XLogP3: 3

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 337.2±37.0°C at 760 mmHg
• Flash Point: 157.8±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4,5-Dichloro-3-methoxythiophene-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C